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Compound of Interest

Compound Name: Sodium bromothymol blue

CAS No.: 1217249-89-2

Cat. No.: B7798710

Get Quote

Content Type: Operational Safety Guide Role: Senior Application Scientist Audience:

Researchers, Lab Managers, and EHS Officers

Executive Summary
Sodium Bromothymol Blue (CAS 34722-90-2) is the water-soluble sodium salt of the

common pH indicator bromothymol blue.[1] Under the Globally Harmonized System (GHS) and

US EPA Resource Conservation and Recovery Act (RCRA), it is generally classified as non-

hazardous. However, laboratory best practices dictate specific handling to prevent

environmental accumulation and cross-contamination.

Immediate Action Status:

RCRA Status: Non-regulated (Not P-listed, U-listed, or Characteristic).

Disposal Tier: Green (General Chemical Waste) or Drain Disposal (Dilute Aqueous, subject

to local approval).

Primary Hazard: Combustible dust (in dry powder form).
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Chemical Profile & Waste Classification
Understanding the physicochemical properties of the sodium salt versus the free acid is critical

for selecting the correct disposal pathway.

Property
Sodium
Bromothymol Blue

Bromothymol Blue
(Free Acid)

Disposal
Implication

CAS Number 34722-90-2 76-59-5
Verify CAS to ensure

correct SDS lookup.

Solubility High (Water)
Low (Water), High

(Alcohol)

Sodium salt is suitable

for aqueous drain

disposal (if permitted);

free acid often

requires solvent waste

streams.

pH Range
6.0 (Yellow) – 7.6

(Blue)
Same

Solutions are typically

near-neutral; rarely

require aggressive

neutralization.

Toxicity
Low (Not

carcinogenic)
Low

Safe for standard

chemical waste

streams; no special

segregation required.

Flammability Combustible Dust Combustible Dust

Avoid generating dust

clouds during solid

waste transfer.

Pre-Disposal Decision Workflow
Before disposing of any chemical, you must characterize the waste stream.[2] Use the following

logic gate to determine the appropriate protocol.
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Waste Generation

Physical State?

Solid (Powder/Crystals) Liquid (Solution)

Contaminated with
Hazardous Chems?

Local Drain
Permit?

Aqueous Only

Segregate as
Hazardous Waste

Yes

Pure/Non-Haz Mix

No

Protocol A:
Solid Waste Container

Protocol B:
Drain Disposal

Yes (pH 5.5-11)

Protocol C:
Solvent/Haz Waste

No

Click to download full resolution via product page

Figure 1: Decision tree for Sodium Bromothymol Blue disposal. Always prioritize local

institutional policy over general guidelines.

Detailed Disposal Protocols
Protocol A: Solid Waste (Powder & Spills)
Applicability: Expired reagent powder, spill cleanup residues, or contaminated solids (paper

towels, gloves) not mixed with acute toxins.
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Containment: Do not sweep dry dust vigorously, as this creates an inhalation hazard and

potential dust explosion risk. Dampen the spill slightly with water or a wet paper towel to

suppress dust.

Packaging: Transfer the material into a compatible container (polyethylene or glass).

Field Insight: If utilizing a commercial waste disposal service (e.g., Stericycle, Veolia), "lab

pack" this item with other non-hazardous organic solids.

Labeling: Label clearly as "Non-Hazardous Waste - Sodium Bromothymol Blue."

Disposal:

Professional Pickup: Preferred method.[3] Submit for EHS pickup.[3]

Landfill (Flinn Method #26a): In academic settings where permitted by local municipal

codes, small quantities (<100g) of non-hazardous solids may often be double-bagged in

opaque plastic and placed in regular trash. Warning: Never assume this is legal in your

jurisdiction without checking with your local waste management authority [1, 4].

Protocol B: Aqueous Liquid Waste (Drain Disposal)
Applicability: Dilute indicator solutions (<1%) in water. Prerequisite: Your facility must have a

permit for drain disposal of non-hazardous buffers.

pH Verification: Ensure the solution pH is between 5.5 and 11.0 (standard municipal sewer

limits). Sodium Bromothymol Blue solutions are typically pH 6-8.

Action: If pH < 5.5, neutralize with dilute Sodium Carbonate (

). If pH > 11, neutralize with dilute Hydrochloric Acid (

).

Dilution: Flush the sink with water before pouring. Pour the solution slowly into the drain

while running cold tap water at a rate of approximately 20:1 (water to waste) [2].

Rinse: Continue flushing for 2-3 minutes after the container is empty to prevent staining of

sink traps and pipe corrosion from salt accumulation.
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Protocol C: Mixed Chemical Waste
Applicability: Solutions containing organic solvents (methanol, ethanol) or heavy metals.

Segregation: Do not pour down the drain. The presence of solvents (ignitability hazard) or

metals (toxicity hazard) overrides the non-hazardous nature of the dye.

Collection: Collect in a dedicated "Organic Solvent Waste" or "Aqueous Hazardous Waste"

carboy.

Documentation: List "Sodium Bromothymol Blue" as a constituent on the waste tag. While

the dye itself is not the hazard driver, accurate inventory is required for the disposal facility

[3].

Regulatory & Safety Compliance
RCRA Considerations
Sodium Bromothymol Blue is not a listed hazardous waste under 40 CFR Part 261. It does

not exhibit the characteristics of ignitability (D001), corrosivity (D002), reactivity (D003), or

toxicity (D004) in its pure form [5].

Emergency Spill Response
PPE: Nitrile gloves, safety goggles, and a lab coat. Respiratory protection (N95) is

recommended if handling large amounts of dry powder to prevent mucous membrane

irritation.

Decontamination: The dye is water-soluble. Stained surfaces can be cleaned with water and

a mild detergent. For persistent stains on porous surfaces, a dilute bleach solution (10%) can

be effective, but ensure ventilation is adequate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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